Cas no 6884-86-2 (Carbamothioic acid,N-methyl-, O-butyl ester)

• Product Name: Carbamothioic acid,N-methyl-, O-butyl ester
• CAS No: 6884-86-2
• MF: C₆H₁₃NOS
• MW: 147.238520383835
• CID: 513107
• PubChem ID: 3034189
• Update Time: 2025-04-19

Carbamothioic acid,N-methyl-, O-butyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N-methyl-, O-butyl ester
• O-butyl methylthiocarbamate
• O-butyl N-methylcarbamothioate
• DTXSID7064499
• Methyl-O-butyl ester of carbamothioic acid
• Methylcarbamothioic acid, O-butyl ester
• Carbamic acid, methylthio-, O-butyl ester
• DJFNWCMRLYVRNG-UHFFFAOYSA-N
• Carbamothioic acid, N-methyl-, O-butyl ester
• O-Butyl-N-methylthiocarbamate
• O-Butyl-N-methylthionocarbamate
• EINECS 229-988-3
• AKOS006352955
• NS00036726
• Carbamothioic acid, methyl-, O-butyl ester
• 6884-86-2
• SCHEMBL9636001

• Inchi： 1S/C6H13NOS/c1-3-4-5-8-6(9)7-2/h3-5H2,1-2H3,(H,7,9)
• InChI Key： DJFNWCMRLYVRNG-UHFFFAOYSA-N
• SMILES： S=C(NC)OCCCC

Computed Properties

• Exact Mass: 147.07178521g/mol
• Monoisotopic Mass: 147.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 85.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives Thiocarbamic acid esters